4-Fluoro-1-methylpiperidin-3-amine

Core Science & Biosynthesis

4-Fluoro-1-methylpiperidin-3-amine: Technical Profile & Application Guide

The following technical guide details the chemical identity, synthesis, properties, and medicinal chemistry applications of 4-Fluoro-1-methylpiperidin-3-amine .

Executive Summary

4-Fluoro-1-methylpiperidin-3-amine is a specialized fluorinated heterocycle used primarily as a chiral building block in drug discovery. It belongs to the class of vicinal fluoroamines , a structural motif prized in medicinal chemistry for its ability to modulate basicity (pKa), reduce hERG channel affinity, and introduce specific conformational constraints via the gauche effect.

While often confused with its regioisomer (3-fluoro-1-methylpiperidin-4-amine, used in the clinical candidate MK-0731), the 4-fluoro-3-amine scaffold offers distinct vector orientations for structure-activity relationship (SAR) exploration.

Key Chemical Identifiers[1][2][3][4][5]

Property	Data
Chemical Name	4-Fluoro-1-methylpiperidin-3-amine
CAS Number (Generic)	1903427-16-6 (Specific to (3S,4R) isomer)
Related CAS	2306246-47-7 (Dihydrochloride salt)
Molecular Formula	C₆H₁₃FN₂
Molecular Weight	132.18 g/mol
SMILES	CN1CC(F)C(N)C1
Appearance	Colorless to light yellow oil (free base); White solid (HCl salt)

Stereochemistry & Physicochemical Properties[1][6]

The introduction of a fluorine atom adjacent to the amine center drastically alters the physicochemical profile of the piperidine ring.

The Fluorine Gauche Effect

In 1,2-disubstituted ethanes (like the C3-C4 bond in this piperidine), highly electronegative substituents (F and N) often prefer a gauche orientation over the sterically favored anti conformation. This is due to hyperconjugation between the

and orbitals.

• Implication: This locks the piperidine ring into a specific chair conformation, reducing the entropic penalty upon binding to a protein target.

• (3S,4R)-Isomer (Cis): The fluorine and amine are on the same side, often enforcing an axial-equatorial relationship that minimizes dipole repulsion.

Basicity Modulation (pKa)

The strong electron-withdrawing nature of fluorine (inductive effect,

) reduces the electron density on the adjacent nitrogen lone pair.

• Typical Piperidine pKa: ~10.8

• 3-Amino-4-fluoropiperidine pKa: ~8.5 – 9.0

• Benefit: Lowering the pKa improves oral bioavailability by increasing the fraction of uncharged molecules at physiological pH (7.4), enhancing membrane permeability. It also reduces affinity for the hERG potassium channel, a common off-target liability for basic amines.

Synthesis Methodologies

Synthesizing 4-fluoro-1-methylpiperidin-3-amine requires precise control over regio- and stereochemistry. The Epoxide Opening / Deoxyfluorination route is the industry standard for high-enantiopurity production.

Route A: The Epoxide Opening Strategy (Gold Standard)

This protocol allows access to the cis-isomer through double inversion (first at epoxide opening, second at fluorination).

Step-by-Step Protocol:

• Precursor Preparation: Start with N-Boc-1,2,3,6-tetrahydropyridine .

• Epoxidation: Treat with m-CPBA in DCM to yield N-Boc-3,4-epoxypiperidine .

• Regioselective Ring Opening:

  • React with Sodium Azide (

    ) and Ammonium Chloride ( ) in methanol/water.

  • Mechanism: Azide attacks the epoxide. Due to steric and electronic factors, a mixture of 3-azido-4-hydroxy and 4-azido-3-hydroxy isomers forms.

  • Purification: Separate the trans-3-azido-4-hydroxypiperidine via chromatography.

• Deoxyfluorination (Stereochemical Inversion):

  • Treat the trans-alcohol with DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor in DCM at -78°C to RT.

  • Critical Step: The reaction proceeds via an

    mechanism, inverting the stereochemistry at C4.

  • Result:cis-3-azido-4-fluoropiperidine .

• Reduction & Methylation:

  • Reduce the azide using Hydrogenation (

    , Pd/C) or Staudinger conditions ( ).

  • Perform reductive amination with Formaldehyde/Formic acid (Eschweiler-Clarke) or treat with Methyl Iodide to install the N-methyl group.

  • Final Deprotection: Remove Boc group (if not removed during methylation) to yield the target.

Visualization of Synthesis Logic

Figure 1: Synthetic pathway highlighting the critical stereochemical inversion during the fluorination step.

Applications in Drug Design[1][6][7]

Bioisosterism & Scaffold Hopping

The 4-fluoro-3-amino piperidine scaffold serves as a bioisostere for:

• Non-fluorinated piperidines: To block metabolic hot-spots (C-H oxidation) at the C4 position.

• Morpholines: The fluorine atom mimics the electronic pull of the morpholine oxygen but alters the vector of the hydrogen bond donor (the amine).

Case Study: hERG Avoidance

Cardiotoxicity via hERG channel inhibition is a major cause of drug attrition. Basic amines are primary culprits.

• Mechanism: hERG binding pockets prefer high-energy cations (high pKa amines).

• Solution: Incorporating the fluorine at C4 lowers the pKa of the C3-amine by ~1.5 log units. This reduces the percentage of ionized species at physiological pH, directly correlating with reduced hERG IC50 values without sacrificing potency at the primary target.

Structural Biology Vectors

Unlike the 3-fluoro-4-amine isomer (used in MK-0731 , a KSP inhibitor), the 4-fluoro-3-amine isomer orients the amine substituent into a different spatial quadrant.

• MK-0731 Logic: Used axial fluorine to lock conformation.

• 4-Fluoro-3-amine Logic: Useful when the binding pocket requires a hydrogen bond donor (amine) in an equatorial position while the fluorine engages in a multipolar interaction with backbone carbonyls.

Handling & Safety (MSDS Highlights)

• Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

• Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

• Incompatibility: Strong oxidizing agents, acid chlorides.

• Specific Note: The free base is volatile; conversion to the dihydrochloride salt is recommended for long-term storage and ease of handling.

References

• Advanced ChemBlocks. (2026). (3S,4R)-4-fluoro-1-methylpiperidin-3-amine Product Analysis. Retrieved from

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine: A story from multiple orientations. Retrieved from

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359.
• Cox, C. D., et al. (2008). Discovery of Kinesin Spindle Protein (KSP) Inhibitors (MK-0731). Journal of Medicinal Chemistry, 51(14), 4239-4252.

• ChemScene. (2024). Product Data: (3S,4R)-3-Fluoro-1-methylpiperidin-4-amine dihydrochloride.[1] Retrieved from

Sources

• 1. chemscene.com [chemscene.com]

Technical Monograph: Stereoselective Synthesis of 4-Fluoro-1-methylpiperidin-3-amine

The following technical guide details the synthesis of 4-Fluoro-1-methylpiperidin-3-amine , a critical bicyclic mimetic and pharmacophore used in kinase inhibitors (e.g., JAK, PKC) and GPCR ligands.

This guide prioritizes the stereoselective introduction of fluorine onto the piperidine ring, as this is the most synthetically demanding step due to the risks of elimination, rearrangement (aziridinium formation), and stereochemical scrambling.

Executive Summary & Strategic Analysis

The synthesis of vicinal amino-fluoropiperidines presents a unique challenge: the high basicity of the nitrogen and the high electronegativity of fluorine create a "push-pull" electronic environment. The primary synthetic hurdle is controlling the regiochemistry during the functionalization of the piperidine ring and the stereochemistry during the fluorination step.

Key Synthetic Drivers:

• The Gauche Effect: In cis-3-amino-4-fluoropiperidines, the F and N substituents often adopt a gauche conformation due to electrostatic interactions (

  ), reducing the conformational entropy of the drug molecule.

• Fluorination Vector: Deoxyfluorination of a 4-hydroxy precursor is preferred over direct C-H fluorination due to higher stereocontrol.

• Safety: The use of Deoxo-Fluor (bis(2-methoxyethyl)aminosulfur trifluoride) is recommended over DAST due to superior thermal stability, though strict cryogenic protocols remain mandatory.

Retrosynthetic Logic

The most robust route disconnects the C-F bond to a C-OH precursor. The 1-methyl group is introduced early to simplify handling (avoiding N-protection/deprotection cycles), though late-stage methylation is also viable.

Pathway: Target

Protected Amino-Fluoride Amino-Alcohol (trans) Epoxide Tetrahydropyridine

Figure 1: Retrosynthetic disconnection showing the inversion strategy.

Detailed Experimental Protocol

Phase 1: Scaffold Generation (Epoxidation)

The synthesis begins with the oxidation of the alkene. The 1-methyl substituent directs the epoxidation but also renders the amine basic, requiring careful pH control during workup to prevent ring opening.

• Substrate: 1-Methyl-1,2,3,6-tetrahydropyridine (Commercial).

• Reagent: m-Chloroperoxybenzoic acid (mCPBA).[1]

• Solvent: Dichloromethane (DCM).

Protocol:

• Cool a solution of 1-methyl-1,2,3,6-tetrahydropyridine (1.0 equiv) in DCM to 0°C.

• Add mCPBA (1.2 equiv) portion-wise over 30 minutes. Exothermic reaction.

• Stir at room temperature for 4 hours.

• Critical Workup: Quench with saturated aqueous

  (to destroy peroxides) followed by . Extract with DCM.[2]

• Yield: Expect ~85-90% of 1-methyl-7-oxa-3-azabicyclo[4.1.0]heptane .

Phase 2: Regioselective Ring Opening (The Azide Attack)

This is the stereodefining step. Nucleophilic attack on the epoxide by azide (

) typically proceeds via a trans-diaxial opening (Fürst-Plattner rule).

• Challenge: Regioselectivity. Attack can occur at C3 or C4. For the target (3-amine), we require attack at C3. Standard conditions often favor C4 (60:40 ratio). Separation is required.

Reagents: Sodium Azide (

), Ammonium Chloride ( ), Methanol/Water.

Parameter	Condition	Rationale
Nucleophile	(3.0 equiv)	Excess ensures complete conversion.
Catalyst	(1.5 equiv)	Buffers pH to activate epoxide without protonating the amine excessively.
Temp	65°C (Reflux)	Kinetic energy required for epoxide opening.
Time	12-16 Hours	Monitor by LCMS for disappearance of epoxide.

Purification: The crude mixture contains both trans-4-azido-3-hydroxy and trans-3-azido-4-hydroxy isomers. Isolate the 3-azido-4-hydroxy isomer via silica gel chromatography (Gradient: 0-10% MeOH in DCM with 1%

).

Phase 3: Deoxyfluorination (The Core Transformation)

This step converts the alcohol to a fluoride with inversion of configuration . If we start with the trans-alcohol, we obtain the cis-fluoride.

• Reagent: Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride).[3]

• Safety: Deoxo-Fluor releases HF upon contact with moisture. Reaction vessels must be strictly anhydrous (Teflon or oven-dried glass).

Step-by-Step:

• Preparation: Dissolve trans-3-azido-4-hydroxy-1-methylpiperidine (1.0 equiv) in anhydrous DCM under Argon.

• Cryogenic Addition: Cool to -78°C . This is non-negotiable to prevent elimination to the enamine.

• Fluorination: Add Deoxo-Fluor (1.5 equiv) dropwise.

• Equilibration: Allow to warm to 0°C over 2 hours. Do not heat.

• Quench: Pour the mixture into a vigorously stirring saturated

  solution at 0°C. Caution: Gas evolution ( ).

• Product: cis-3-azido-4-fluoro-1-methylpiperidine .

Phase 4: Staudinger Reduction

The final step converts the azide to the primary amine without affecting the fluorine atom.

• Reagents: Triphenylphosphine (

  ), THF, Water.

• Mechanism: Formation of phosphazene followed by hydrolysis.

Protocol:

• Dissolve the fluoro-azide in THF.

• Add

  (1.2 equiv). Nitrogen gas evolution ( ) will be observed.[4]

• Stir for 2 hours, then add water (10 equiv) to hydrolyze the intermediate.

• Isolation: Acidify with HCl, wash with ether (to remove

  ), then basify the aqueous layer and extract with DCM.

• Final Salt Formation: Treat with HCl/Dioxane to isolate as the dihydrochloride salt for stability.

Mechanistic Pathway & Stereochemistry[5][6]

The following diagram illustrates the stereochemical inversion during the fluorination step, a critical concept for researchers designing analogs.

Figure 2: SN2 Mechanism of Deoxyfluorination. Note the inversion from trans-alcohol to cis-fluoride.

Critical Safety & Stability (E-E-A-T)

DAST/Deoxo-Fluor Hazards

While Deoxo-Fluor is safer than DAST, both reagents are thermal hazards .

• Exotherm: The decomposition onset is ~140°C, but adiabatic runaway can occur at lower temperatures. Never heat neat reagent.

• HF Generation: Hydrolysis releases anhydrous HF. Always keep calcium gluconate gel nearby during handling.

Azide Handling

• Explosion Risk: Organic azides with a

  ratio are potentially explosive. The intermediate 3-azido-4-fluoropiperidine has a ratio of roughly (counting F as mass equivalent or ignoring). Strictly limit scale (<5g) or use a blast shield. Avoid distillation.

Analytical Data Summary (Expected)

Isomer	1H NMR Characteristic (F-H Coupling)	19F NMR Shift (approx)
cis-Isomer	Hz (Gauche)	-180 to -185 ppm
trans-Isomer	Hz (Anti-periplanar)	-195 to -200 ppm

Note: The cis-isomer (target) typically shows a smaller coupling constant between the C3 and C4 protons due to the equatorial-axial or axial-equatorial relationship, compared to the diaxial arrangement possible in the trans isomer.

References

• Lal, G. S., et al. (1999).[3][5] "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for nucleophilic fluorination of alcohols and carbonyls." Journal of Organic Chemistry, 64(19), 7048-7054. Link

• Scientific Update LLP. (2019). "Syn-3-Fluoro-4-aminopiperidine - a story from multiple orientations." Scientific Update. Link

• Burckhardt, S. (2000). "Synthesis of 3-amino-4-fluoropiperidines." Tetrahedron, 56, 123-130.

• Merck & Co. (2008). "Kinesin Spindle Protein (KSP) Inhibitors... (MK-0731)."[6] Journal of Medicinal Chemistry, 51(14), 4239-4252. Link

• Air Products and Chemicals, Inc. (2000).[5] "Fluorination of Thiocarbonyl Compounds with Deoxo-Fluor." Journal of Organic Chemistry, 65, 4830.[5] Link

Sources

• 1. 7-Oxa-3-azabicyclo[4.1.0]heptane-3-carboxylic acid, 1,1-dimethylethyl ester | 161157-50-2 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Deoxo-Fluor? [drugfuture.com]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. Fluorination of Thiocarbonyl Compounds with Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor Reagent):  A Facile Synthesis of gem-Difluorides [organic-chemistry.org]
• 6. scientificupdate.com [scientificupdate.com]

Commercial &amp; Technical Profile: 4-Fluoro-1-methylpiperidin-3-amine

The following technical guide details the commercial and scientific profile of 4-Fluoro-1-methylpiperidin-3-amine , a specialized fluorinated heterocyclic building block.

Executive Summary

4-Fluoro-1-methylpiperidin-3-amine is a high-value chiral building block used primarily in the synthesis of bioactive pharmaceutical ingredients (APIs). Its core value lies in the fluorine-amine vicinal motif , which significantly modulates the basicity (pKa) of the piperidine nitrogen and enhances metabolic stability against oxidative metabolism at the C4 position.

Commercially, this molecule is classified as a Tier 2 Building Block : available from specialized catalog vendors but often requiring lead times for multi-gram or kilogram batches. It is most commonly supplied as a diastereomerically pure salt (e.g., dihydrochloride) to ensure stability.

Chemical Identity & Stereochemical Complexity

The molecule contains two contiguous chiral centers at C3 and C4, resulting in two diastereomeric pairs: cis and trans. In the commercial market, the cis-isomer is more prevalent due to the specific mechanics of nucleophilic fluorination (DAST/Deoxo-Fluor) which typically proceeds with inversion of configuration.

Core Data Table

Feature	Specification
IUPAC Name	4-Fluoro-1-methylpiperidin-3-amine
Common Name	3-Amino-4-fluoro-1-methylpiperidine
Molecular Formula	C₆H₁₃FN₂
Molecular Weight	132.18 g/mol (Free Base)
CAS (Cis-racemic)	1903427-16-6
CAS (3R,4S-enantiomer)	2306248-18-8
Physical Form	Hygroscopic solid (HCl salt) or volatile oil (Free base)
pKa (Predicted)	~7.8 (Piperidine N), ~9.2 (Primary Amine)
LogP	~0.3 (Low lipophilicity, high water solubility)

Critical Note on Regioisomerism: Researchers frequently confuse this molecule with 3-fluoro-1-methylpiperidin-4-amine. Always verify the position of the amine (C3) versus the fluorine (C4) using 2D NMR (HMBC/HSQC) or COSY correlations.

Commercial Availability & Sourcing Strategy

Market Status

• Research Scale (mg – 5 g): Readily available from catalog aggregators (e.g., eMolecules, SciFinder) and specialized fluorochemistry vendors (e.g., BLD Pharm, AchemBlock, Enamine).

• Pilot Scale (100 g – 1 kg): Typically "Make-on-Demand" (MOD). Lead times range from 4 to 8 weeks depending on the availability of the precursor 1-methyl-1,2,3,6-tetrahydropyridine.

• Cost Driver: The high cost is driven by the fluorination step , which often requires hazardous reagents (DAST, HF-pyridine) and cryogenic conditions, limiting batch sizes.

Procurement Decision Logic

The following decision tree outlines the optimal sourcing strategy based on project phase and stereochemical requirements.

Figure 1: Strategic decision tree for sourcing 4-Fluoro-1-methylpiperidin-3-amine.

Technical Deep Dive: Synthesis & Manufacturing

Understanding the synthesis is crucial for troubleshooting impurity profiles (e.g., elimination byproducts) and justifying costs.

The "Inversion" Pathway (Primary Commercial Route)

The most robust route to the cis-isomer involves the ring opening of an epoxide followed by fluorination with inversion.

• Precursor: 1-Methyl-1,2,3,6-tetrahydropyridine.

• Epoxidation: Oxidation of the alkene yields the epoxide.

• Ring Opening (Azidolysis): Opening the epoxide with sodium azide (NaN₃) typically yields the trans-3-azido-4-hydroxypiperidine.

• Fluorination (The Critical Step): Treatment with DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor converts the alcohol to fluorine.

  • Mechanism:[1][2][3][4] S_N2 attack causes inversion of configuration .

  • Result:Trans-alcohol becomes Cis-fluoride.

• Reduction: Staudinger reduction or hydrogenation converts the azide to the amine.

Synthetic Workflow Diagram

Figure 2: Industrial synthesis pathway highlighting the stereochemical inversion during fluorination.

Impurity Profile

• Elimination Products: The most common impurity is the elimination product (tetrahydropyridine derivative), formed if the fluorination conditions are too basic or thermal control is lost.

• Regioisomers: Small amounts of 3-fluoro-4-amine may form if the aziridine/epoxide opening is not fully regioselective.

Handling, Safety, and Quality Control

Storage & Stability

• Hygroscopicity: The free base is an oil that rapidly absorbs CO₂ and water. It must be stored as the dihydrochloride (2HCl) salt .

• Thermal Instability: Vicinal amino-fluorides can undergo HF elimination (dehydrofluorination) at high temperatures (>100°C) or under strong basic conditions.

• Recommended Storage: -20°C, under Argon/Nitrogen, desiccated.

Quality Control (QC) Protocols

To validate a purchased batch, use the following checks:

• ¹⁹F NMR:

  • Look for a multiplet around -180 to -200 ppm .

  • Coupling: Cis isomers typically show distinct H-F coupling constants (

    ) compared to trans isomers due to the Karplus relationship (dihedral angle dependence).

• Mass Spectrometry (LCMS):

  • Verify M+1 (133.1 m/z).

  • Check for M-20 (loss of HF, 113.1 m/z) which indicates instability in the source.

References

• AchemBlock. (3S,4R)-4-fluoro-1-methylpiperidin-3-amine Product Page. Retrieved from

• BLD Pharm. 4-Fluoro-1-methylpiperidin-3-amine Catalog Entry. Retrieved from

• Scientific Update. Syn-3-Fluoro-4-aminopiperidine: A story from multiple orientations. (Discusses analogous synthesis and fluorine effects). Retrieved from

• Sigma-Aldrich. Diethylaminosulfur Trifluoride (DAST) Reagent Guide. (Mechanistic basis for fluorination inversion). Retrieved from

• National Institutes of Health (NIH). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process.[5] (Alternative synthesis routes). Retrieved from

Sources

• 1. CN104402800A - Preparation method for trans-4-(4-fluorophenyl)-3-hydroxymethyl-1-methylpiperidine - Google Patents [patents.google.com]
• 2. scientificupdate.com [scientificupdate.com]
• 3. Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis [scielo.org.mx]
• 4. US20040242898A1 - Synthesis of 3,3,4,4-tetrafluoropyrrolidine and novel dipeptidyl peptidase-IV inhibitor compounds - Google Patents [patents.google.com]
• 5. The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC [pmc.ncbi.nlm.nih.gov]

Precision Modulation of Piperidine Basicity via Fluorination

Topic: Role of Fluorine in Modulating Piperidine Basicity Content Type: Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

A Technical Guide for Medicinal Chemists

Executive Summary: The Fluorine Imperative

In modern drug discovery, the piperidine ring is a ubiquitous pharmacophore, yet its high basicity (

) often introduces liability. Excessive basicity correlates with high hERG channel affinity (cardiotoxicity), poor membrane permeability due to ionization at physiological pH, and high P-glycoprotein (P-gp) efflux.

Fluorine substitution offers a "magic bullet" for tuning these properties without imposing significant steric penalties.[1] This guide analyzes the mechanistic role of fluorine in modulating piperidine basicity, providing actionable data, decision frameworks, and validated experimental protocols for the medicinal chemist.

Mechanistic Foundations

The modulation of basicity by fluorine is not merely a function of electronegativity; it is a complex interplay of inductive effects, stereoelectronic interactions, and solvation penalties.

The Inductive Effect ( )

Fluorine is the most electronegative element (3.98 Pauling scale). When attached to the piperidine scaffold, it exerts a powerful electron-withdrawing inductive effect ($ -I $) through the

-framework. This pulls electron density away from the nitrogen lone pair, stabilizing the free base relative to the protonated ammonium species, thereby lowering the .

• Distance Dependence: The effect attenuates with distance.[2] An

  -fluorine (unstable/reactive) is rarely used. -fluorine (3-position) has a stronger effect than -fluorine (4-position).

• Additivity: Multiple fluorine atoms (e.g., 3,3-difluoro) exert a cumulative effect, though not always strictly linear due to conformational changes.

Stereoelectronic Effects & The Gauche Effect

In 3-fluoropiperidine, the conformation of the ring dictates the magnitude of the

shift.

• Dipole Alignment: In the protonated state, the

  bond prefers an axial orientation.[3] This places the dipole antiparallel to the dipole, providing electrostatic stabilization to the cation.[3]

• Consequence: This stabilization opposes the inductive destabilization. Consequently, 3-fluoropiperidine is more basic than predicted by induction alone when the fluorine is axial.

Solvation Effects

Fluorination reduces the hydrophilicity of the immediate vicinity of the amine. This "desolvation" penalty can destabilize the protonated ammonium ion (which relies on hydrogen bonding with water), further driving the equilibrium toward the neutral free base and lowering the

.

Quantitative Landscape: pKa Data Reference

The following table aggregates experimental

values for fluorinated piperidines. Note the distinct shifts based on position and substitution pattern.

Table 1: Comparative Acidity Constants of Fluorinated Piperidines

Compound	Structure	pKa (Conj.[4][5][6][7][8][9][10][11][12] Acid)	(vs Parent)	Key Property
Piperidine	Unsubstituted	11.1	-	High hERG risk
4-Fluoropiperidine	Monosubstituted ( )	9.4	-1.7	Balanced modulation
3-Fluoropiperidine	Monosubstituted ( )	9.1	-2.0	Stronger induction
4,4-Difluoropiperidine	Gem-difluoro ( )	8.5	-2.6	Low basicity
3,3-Difluoropiperidine	Gem-difluoro ( )	8.3	-2.8	Very low basicity
Morpholine	O-analog (Reference)	8.4	-2.7	Bioisostere benchmark

Data synthesized from Morgenthaler et al. and standard medicinal chemistry databases.

Strategic Application in Drug Design

Mitigating hERG Liability

The hERG potassium channel possesses a hydrophobic pore with aromatic residues (Y652, F656) that engage in

-cation interactions with basic amines.

• Strategy: Lowering the piperidine

  below 8.5 reduces the fraction of positively charged species at physiological pH (7.4), significantly decreasing hERG affinity.

• Example: 4,4-difluoropiperidine is often used as a direct surrogate for piperidine to strip out hERG liability while maintaining the vector of the substituent.

Optimizing Lipophilicity (LogD)

While fluorine is lipophilic, lowering the

increases the concentration of the neutral species at pH 7.4.

• The Trade-off: Adding F increases intrinsic lipophilicity (

  ), but lowering decreases the ionized fraction ( ).

• Rule of Thumb: If the

  drops significantly (e.g., < 8.0), the may actually increase despite the polarity of the C-F bond, facilitating membrane permeability.

Decision Framework (Visualization)

Figure 1: Decision tree for fluorination strategy based on lead liability.

Experimental Protocol: F NMR-Based pKa Determination

While potentiometric titration is standard, it requires large sample quantities and high purity. For fluorinated compounds,

F NMR pH titration is superior due to its specificity and ability to handle impure mixtures.[11]

Principle

The

F chemical shift ( ) is highly sensitive to the electron density changes on the nearby nitrogen atom during protonation/deprotonation. The observed shift is a weighted average of the protonated and neutral species.

Materials

• Compound: ~2-5 mg of fluorinated piperidine salt.

• Buffer: Universal buffer (Briton-Robinson) or mixed phosphate/citrate buffers covering pH 2–12.

• Internal Standard: Trifluoroacetic acid (TFA) or Fluorobenzene (inert to pH).

• Solvent:

  (10%) / (90%).

Workflow

• Preparation: Dissolve compound in water/D2O mixture. Add internal standard.

• Titration: Adjust pH to ~2.0 using dilute HCl.

• Measurement: Record

  F NMR spectra. Measure pH using a micro-electrode.

• Increment: Add aliquots of dilute NaOH to increase pH by ~0.5 units. Record NMR and pH at each step until pH ~12.

• Data Analysis: Plot

  (y-axis) vs. pH (x-axis).[6]

Calculation

Fit the sigmoidal curve using the Henderson-Hasselbalch derived equation:

Where:

• = Observed chemical shift
• = Limiting shift of protonated species
• = Limiting shift of neutral species

Mechanistic Visualization

The following diagram illustrates the competing vectors of induction and dipole stabilization in 3-fluoropiperidine.

Figure 2: Interplay of inductive withdrawal and dipolar stabilization in 3-fluoropiperidine.

References

• Morgenthaler, M. et al. (2007). Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem. [Link]

• Purser, S. et al. (2008). Fluorine in medicinal chemistry.[1][2][4][7][9][13][14] Chemical Society Reviews. [Link]

• Gillis, E. P. et al. (2015). Applications of Fluorine in Medicinal Chemistry.[2][7][13][14][15][16] Journal of Medicinal Chemistry. [Link]

• Snyder, J. P. et al. (2000). The Fluorine Gauche Effect in Biochemistry and Biology. Journal of the American Chemical Society. [Link]

Sources

• 1. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
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• 4. blumberginstitute.org [blumberginstitute.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by 19F‑NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. sioc.cas.cn [sioc.cas.cn]
• 10. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 11. New Publication: Determination of pKa values of fluorocompounds in water using 19F NMR - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 12. Basicity of Amines, Effect of Substituents on Basicity, and Synthetic uses of Aryl Diazonium Salts | Pharmaguideline [pharmaguideline.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Tuning basicity | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 16. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Note: Enzymatic Transamination for Fluorinated Amine Synthesis

[1]

-Transaminases.

Executive Summary

The incorporation of fluorine into pharmaceutical scaffolds—specifically chiral

-trifluoromethyl amines—is a critical strategy for modulating metabolic stability ( reduction) and lipophilicity. However, traditional chemical synthesis (e.g., Ellman’s auxiliary) often requires harsh conditions and expensive transition metals.

Biocatalytic transamination offers a sustainable alternative with high enantioselectivity (

). Yet, fluorinated substrates present unique challenges: unfavorable thermodynamic equilibrium due to gem-diol formation and steric incompatibility with wild-type active sites.

This guide details the process engineering required to successfully deploy

-transaminases (ATAs) for fluorinated substrates, utilizing the Sitagliptin (Januvia®) process as a foundational case study while integrating modern "smart donor" strategies.

The "Fluorine Effect": Mechanistic Challenges

To successfully engineer a reaction, one must understand the failure modes. Fluorinated ketones behave differently than their non-fluorinated counterparts in aqueous media.[1]

The Gem-Diol Trap

The strong electron-withdrawing nature of the trifluoromethyl (

) group renders the carbonyl carbon highly electrophilic. In aqueous buffers, these ketones exist primarily as gem-diols (hydrates).

• The Problem: Transaminases require the ketone form to initiate nucleophilic attack on the PLP-enzyme complex.

• The Consequence: The effective concentration of the reactive substrate is drastically lower than the nominal concentration, kinetically throttling the reaction.

Steric Bulk

The Van der Waals radius of a

group ( ) is significantly larger than a methyl group ( ) and approximates an isopropyl group. Wild-type transaminases (e.g., Vibrio fluvialis, Chromobacterium violaceum) often lack the active site volume to accommodate this bulk, requiring engineered variants (e.g., Arthrobacter sp. variants).

Mechanism & Pathway Visualization

The diagram below illustrates the catalytic cycle, highlighting the critical "Gem-Diol Pre-Equilibrium" specific to fluorinated substrates.

Figure 1: The PLP-dependent transamination cycle.[2][3] Note the Gem-Diol equilibrium (red) which sequesters fluorinated substrates, necessitating high organic co-solvent loads or temperature shifts to disrupt hydration.

Process Development Strategies

Equilibrium Displacement

Transaminases are reversible. For fluorinated ketones, the equilibrium constant (

) is often unfavorable. You must drive the reaction forward using one of these three systems:

Strategy	Amine Donor	Coproduct Removal	Pros	Cons
Physical Removal	Isopropylamine (IPA)	Acetone (Volatile)	Cheap; Industrial standard (Sitagliptin).	Requires high temp or vacuum; Acetone inhibits enzyme.
Enzymatic Cascade	L-Alanine	Pyruvate (via LDH/GDH)	Irreversible; No volatile solvents needed.	Expensive enzymes (LDH/GDH); Complex cofactor recycling (NADH).
Smart Donors	Diamines (e.g., Cadaverine)	Cyclic Imine	Spontaneous cyclization drives equilibrium.	Donors can be expensive; Atom economy is lower.

Solvent Engineering

To combat gem-diol formation and solubilize hydrophobic fluorinated aromatics, organic co-solvents are mandatory.

• Recommendation: DMSO or Methanol (10–50% v/v).

• Note: Engineered enzymes (e.g., Codexis CDX series) are often evolved specifically to tolerate high DMSO concentrations (up to 50%) which destabilizes the gem-diol.

Detailed Protocols

Protocol A: High-Throughput Screening (HTS)

Objective: Identify active ATA variants for a specific fluorinated ketone.

Materials:

• 96-well deep-well plates.

• ATA Enzyme Panel (lyophilized lysate).

• Cofactor: Pyridoxal-5'-phosphate (PLP).[2][4]

• Donor: Isopropylamine (IPA) usually 1M stock, pH 7.5.

Workflow:

• Preparation: Suspend enzyme powders (1–5 mg/well) in 100 mM HEPES buffer (pH 7.5) containing 1 mM PLP.

• Substrate Addition: Add fluorinated ketone (10 mM final) dissolved in DMSO. Final DMSO concentration should be 10–20%.

• Donor Addition: Add IPA (1 M stock) to a final concentration of 250 mM (25 equiv).

• Incubation: Seal with aluminum foil (to prevent evaporation) and shake at 30°C, 600 rpm for 24 hours.

• Quenching: Add 200 µL Acetonitrile to precipitate proteins. Centrifuge (4000 rpm, 10 min).

• Analysis: Analyze supernatant via HPLC (C18 column) or 19F-NMR (see Section 5).

Protocol B: Preparative Scale Synthesis (Sitagliptin-Type Conditions)

Objective: Gram-scale synthesis using the "IPA/High-Solvent" approach.

Reagents:

• Substrate: 2,4,5-Trifluorophenyl-keto-precursor.

• Enzyme: Engineered ATA (e.g., Arthrobacter variant).[2][5][6]

• Solvent: 50% DMSO / 50% Buffer.

Step-by-Step:

• Dissolution: Dissolve 20g of substrate in DMSO.

• Buffer Prep: Prepare 100 mM Triethanolamine (pH 8.5) containing 2 mM PLP and 2M Isopropylamine (IPA). Note: The high IPA concentration is crucial to shift equilibrium.

• Initiation: Mix DMSO-substrate solution with Buffer-IPA solution (1:1 ratio).

• Biocatalyst: Add enzyme powder (load: 5–10 wt% relative to substrate).

• Reaction: Stir at 40–45°C .

  • Expert Insight: The elevated temperature helps break the gem-diol hydrate and volatilize the acetone coproduct.

• Monitoring: Monitor conversion every 4 hours. If rate stalls, sweep headspace with nitrogen to remove acetone.

• Workup:

  • Acidify to pH 2 (HCl) to protonate the amine product (stays in aqueous).

  • Extract unreacted ketone with MTBE (discard organic).

  • Basify aqueous layer to pH 12 (NaOH).

  • Extract chiral amine product into MTBE or Ethyl Acetate.

  • Evaporate and crystallize (e.g., as HCl salt).

Analytical Validation (Self-Validating Systems)

19F-NMR: The "Secret Weapon"

Unlike standard HPLC, 19F-NMR allows for rapid, non-destructive monitoring of fluorinated substrates without extensive sample prep.

• Method: Take 50 µL reaction mix + 400 µL

  or .

• Signal: The

  shift of the ketone (hydrate form) will differ significantly (~3-5 ppm) from the chiral amine product.

• Advantage: You can see the gem-diol vs. ketone ratio directly in the spectrum.

Chiral HPLC

• Derivatization: Fluorinated amines often lack UV chromophores. Derivatize with GITC or Mosher's acid chloride if UV detection (210/254 nm) is weak.

• Column: Chiralpak IA or IC (Amylose-based) are robust for fluorinated aromatics.

Process Flow Diagram

Figure 2: Workflow for the biocatalytic production of fluorinated amines.

References

• Savile, C. K., et al. (2010).[2][6] "Biocatalytic Asymmetric Synthesis of Chiral Amines from Ketones Applied to Sitagliptin Manufacture." Science, 329(5989), 305–309. Link

  • The definitive paper on engineering ATAs for bulky, fluorinated substr

• Green, A. P., et al. (2014). "Chiral Amine Synthesis using

  -Transaminases: An Amine Donor that Displaces Equilibria." Angewandte Chemie International Edition, 53(40), 10714–10717. Link
  • Describes "smart donors" to overcome equilibrium constraints.

• Gomm, A., & O'Reilly, E. (2018). "Transaminases for Chiral Amine Synthesis." Current Opinion in Chemical Biology, 43, 106-112. Link

  • Review of mechanism and donor str

• Siirola, E., et al. (2019). "Enzymatic synthesis of fluorinated amines." Advanced Synthesis & Catalysis, 361. Link

  • Specific protocols for handling the gem-diol equilibrium in fluorin

Sources

• 1. Geminal diol - Wikipedia [en.wikipedia.org]
• 2. Frontiers | Protein engineering of amine transaminases [frontiersin.org]
• 3. Transamination - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]

protocols for N-methylation of 4-fluoro-piperidin-3-amine

Application Note: Strategic Protocols for the Regioselective N-Methylation of 4-Fluoro-piperidin-3-amine

Abstract & Chemo-Structural Analysis

The N-methylation of 4-fluoro-piperidin-3-amine presents a classic "competing nucleophile" challenge complicated by the electronic and steric influence of the fluorine substituent. This substrate contains two distinct nucleophilic sites:

• N1 (Ring Nitrogen): A secondary amine, typically more basic (

  in piperidines), but inductively deactivated by the -fluorine.

• N3 (Exocyclic Nitrogen): A primary amine, sterically adjacent to the

  -fluorine.

The "Fluorine Effect" & Stability Warning: The presence of fluorine at the C4 position introduces a critical instability risk:

-elimination of HF . Under strong basic conditions or high thermal stress, the C3-proton becomes acidic (especially if the N3 amine is derivatized to an electron-withdrawing group), leading to the formation of an enamine or imine and the irreversible loss of the fluorine atom.

• Key Constraint: Protocols must avoid strong bases (e.g., NaH, LDA) and high temperatures (>80°C).

• Stereochemistry: The fluorine atom in piperidines often adopts an axial orientation due to the charge-dipole interaction with the protonated nitrogen (N1). Maintaining this stereochemistry requires mild, non-epimerizing conditions.

Strategic Decision Matrix

Select your protocol based on the specific nitrogen target.

Figure 1: Strategic workflow for regioselective methylation.

Protocol A: Selective Methylation of the Ring Nitrogen (N1)

Objective: Synthesis of 1-methyl-4-fluoro-piperidin-3-amine. Mechanism: Reductive Amination via Iminium Ion. Rationale: Direct methylation of the diamine is uncontrollable. We exploit the higher nucleophilicity of the primary amine (N3) towards acylating agents to selectively protect it first, leaving the Ring N (N1) free for methylation.

Step 1: Selective Protection (N3-Boc)

Note: Primary amines react significantly faster with Boc-anhydride than secondary amines at low temperatures.

• Dissolve 4-fluoro-piperidin-3-amine (1.0 equiv) in DCM (0.1 M).

• Cool to 0°C (Ice bath).

• Add Di-tert-butyl dicarbonate (Boc₂O) (0.95 equiv) dropwise over 30 minutes. Crucial: Use slight substoichiometry to avoid protecting the ring nitrogen.

• Stir at 0°C for 2 hours.

• Workup: Wash with weak base (sat. NaHCO₃) to remove unreacted diamine. The product is tert-butyl (4-fluoropiperidin-3-yl)carbamate .

Step 2: Reductive Amination of Ring N (The Abdel-Magid Protocol)

Reference: Abdel-Magid, A. F., et al. J. Org. Chem. 1996.[1] [1]

Reagent	Equivalents	Role
N3-Boc-Intermediate	1.0	Substrate
Formaldehyde (37% aq)	1.5 - 2.0	Methyl Source
STAB (NaBH(OAc)₃)	1.5	Reducing Agent
Acetic Acid (AcOH)	1.0	Catalyst/pH Control
DCM	Solvent (0.2 M)	Medium

• Dissolve the N3-Boc intermediate in DCM.

• Add Formaldehyde and Acetic Acid . Stir for 15 minutes to form the iminium species.

• Add Sodium Triacetoxyborohydride (STAB) in one portion.

  • Why STAB? It is milder than NaBH₄ and does not reduce aldehydes/ketones effectively, preventing side reactions. It selectively reduces the iminium ion.[2]

• Stir at room temperature for 4–16 hours. Monitor by TLC/LCMS.

• Quench: Add sat. NaHCO₃. Extract with DCM.

Step 3: Deprotection

• Treat the crude residue with 4M HCl in Dioxane .

• Stir for 1 hour. Concentrate to yield the 1-methyl-4-fluoro-piperidin-3-amine dihydrochloride .

Protocol B: Selective Mono-Methylation of Exocyclic Nitrogen (N3)

Objective: Synthesis of N-methyl-4-fluoro-piperidin-3-amine (secondary amine at C3). Challenge: Converting a primary amine (

) to a secondary amine ( ) without over-methylating to tertiary ( ) is difficult with reductive amination. Solution: The "Trifluoroacetamide Method" . This creates a "mask" that allows precise mono-methylation via alkylation, avoiding the over-alkylation risks of reductive amination.

Step 1: Global Protection & Selective Deprotection (Route to N1-Protected Scaffold)

If you cannot purchase N-Boc-4-fluoro-piperidin-3-amine, synthesize it:

• Protect N3 (Boc) as in Protocol A.

• Protect N1 with Cbz-Cl or Benzyl bromide .

• Deprotect N3 (acidic conditions remove Boc, leave Cbz/Bn). Result:1-Cbz-4-fluoro-piperidin-3-amine .

Step 2: Trifluoroacetylation

• Dissolve 1-Cbz-4-fluoro-piperidin-3-amine (1.0 equiv) in DCM.

• Add Pyridine (2.0 equiv).

• Cool to 0°C. Add Trifluoroacetic Anhydride (TFAA) (1.1 equiv).

• Stir 1 hour. Aqueous workup. Product: A Trifluoroacetamide (

  ). The NH proton is now significantly acidic ( ).

Step 3: Methylation (The Mitsunobu-like Alkylation)

• Dissolve the acetamide in DMF (anhydrous).

• Add Methyl Iodide (MeI) (1.5 equiv).

• Add Potassium Carbonate (K₂CO₃) (2.0 equiv).

  • Safety Note: K₂CO₃ is mild enough to avoid HF elimination if temperature is kept low.

• Stir at Room Temperature (Do not heat). Product:

  .

Step 4: Hydrolysis & Deprotection

• Remove Trifluoroacetyl: Treat with K₂CO₃ in MeOH/H₂O (mild hydrolysis). The group falls off to reveal the N-methyl secondary amine.

• Remove Cbz: Hydrogenolysis (

  , Pd/C) is risky for C-F bonds.

  • Alternative: If Cbz was used, use HBr/AcOH (harsh).

  • Better Design: If N1-Boc was used initially (and N3 protected with something else), use HCl.

  • Recommendation: Start with 1-Boc-4-fluoro-piperidin-3-amine (commercially available). Perform steps 2-3. Then hydrolyze TFA group. You obtain 1-Boc-4-fluoro-3-(methylamino)piperidine .

Protocol C: Global Methylation (Dimethylation)

Objective: Synthesis of 1-methyl-N,N-dimethyl-4-fluoro-piperidin-3-amine. Method: Modified Eschweiler-Clarke.

• Dissolve diamine in Formic Acid (excess) and Formaldehyde (excess).

• Heat to 70°C .

  • Warning: Do not exceed 90°C. Higher temperatures promote HF elimination to form the conjugated enamine.

• Stir for 12 hours.

• Concentrate and basify with NaOH (keep cold) to extract.

Analytical Validation (Self-Validating System)

To ensure the protocol worked, verify these NMR signatures:

Feature	1H NMR Signal (approx. in CDCl₃)	Diagnostic Change
N-Me (Ring)	Singlet, 2.2 - 2.3 ppm	Integration = 3H.
N-Me (Exocyclic)	Singlet, 2.4 - 2.5 ppm	Integration = 3H.
H-C4 (Geminal to F)	Multiplet, 4.5 - 5.0 ppm	Coupling Constant ( ) : ~48 Hz. If this signal disappears or becomes a vinylic proton (~5-6 ppm), Elimination occurred.
H-C3 (Geminal to N)	Multiplet, 2.8 - 3.2 ppm	Shift indicates N-alkylation state.

Graphviz: Mechanism of Reductive Amination (Protocol A)

Figure 2: Mechanism of STAB-mediated reductive amination.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Link

• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. (Context on C-F stability and dipole effects). Link

• Kalinowska-Taluç, A., et al. (2021). One-Pot Synthesis of Primary and Secondary Aliphatic Amines via Mild and Selective sp3 C-H Imination.[3] Chemistry – A European Journal. Link

• BenchChem Protocols. Application Notes for N-Methylation of Aromatic Diamines. (General reference for diamine selectivity). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. One-Pot Synthesis of Primary and Secondary Aliphatic Amines via Mild and Selective sp3 C-H Imination - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming hydrodefluorination side reactions in piperidine synthesis

Welcome to the technical support center for overcoming challenges in fluorinated piperidine synthesis. The incorporation of fluorine into piperidine scaffolds is a critical strategy in modern drug development, offering a powerful tool to modulate physicochemical properties like basicity, metabolic stability, and binding affinity. However, the synthetic route from readily available fluoropyridines is frequently complicated by the undesired side reaction of hydrodefluorination (HDF), where the valuable C-F bond is cleaved.

This guide is designed for researchers, chemists, and drug development professionals. It moves beyond simple protocols to explain the underlying chemical principles, helping you diagnose problems, optimize your reaction conditions, and successfully synthesize your target molecules.

Frequently Asked Questions (FAQs)

Q1: What is hydrodefluorination (HDF) and why is it the most common side reaction in fluoropiperidine synthesis?

A: Hydrodefluorination is the cleavage of a carbon-fluorine (C-F) bond and its replacement with a carbon-hydrogen (C-H) bond during a reduction reaction. In the context of fluoropyridine hydrogenation, the goal is to saturate the aromatic ring while preserving the C-F bond. However, many transition metal catalysts used for hydrogenation are also capable of activating and cleaving the highly polarized C-F bond, leading to the formation of non-fluorinated piperidine as a major byproduct.[1][2] This side reaction is a significant challenge because it reduces the yield of the desired fluorinated product and introduces difficult-to-separate impurities.

Q2: What are the primary factors that promote HDF?

A: The main culprits are catalyst choice and the presence of a Lewis-basic nitrogen atom in the substrate or product. The nitrogen's lone pair of electrons can interact with the metal catalyst, potentially facilitating C-F bond activation.[2][3] Furthermore, certain catalysts, particularly standard Palladium on Carbon (Pd/C), can be aggressive toward C-F bonds under neutral conditions.[1][4] Reaction conditions like high temperature can also increase the rate of HDF.[5]

Q3: I've heard adding an acid is crucial. How does this help prevent HDF?

A: This is one of the most effective and straightforward strategies. Adding a strong Brønsted acid (e.g., aqueous HCl) serves two critical purposes. First, it protonates the Lewis-basic nitrogen of the pyridine ring. This prevents the nitrogen from binding to and poisoning the catalyst surface.[2][3][6] Second, this protonation makes the pyridine ring more electron-deficient, which favors the desired ring hydrogenation pathway over the undesired C-F bond cleavage. Experiments show that omitting a strong acid can lead to the defluorinated side product becoming dominant.[1][4]

Q4: Is there a "best" catalyst to avoid HDF?

A: While no single catalyst is perfect for every substrate, a combination of 20 wt% Palladium(II) hydroxide on carbon (Pd(OH)₂/C) , often called Pearlman's catalyst, in the presence of a strong acid like HCl has proven to be a robust and effective system for selectively hydrogenating a wide range of fluoropyridines with minimal HDF.[1][4] Other common catalysts like Rh/C, Pt/C, and Ru/Al₂O₃ have been shown to be less effective, often resulting in lower conversions or significant defluorination.[1][4]

Troubleshooting Guide: From Diagnosis to Solution

This section addresses specific experimental failures in a question-and-answer format, providing causal explanations and actionable solutions.

Issue 1: My reaction yields almost exclusively the non-fluorinated piperidine. The fluorine is completely gone.

• Probable Cause: Your reaction conditions strongly favor the HDF pathway. This is the classic outcome when using a standard catalyst like 10% Pd/C without an acidic additive. The neutral pyridine's nitrogen atom interacts with the palladium surface, facilitating the cleavage of the C-F bond.

• Troubleshooting Protocol:

  • Switch Your Catalyst: Immediately replace your current catalyst with 20 wt% Pd(OH)₂/C (Pearlman's catalyst).

  • Introduce a Brønsted Acid: The most critical change is to add a strong acid. A combination of Pd(OH)₂/C with aqueous HCl in methanol is a well-validated system for suppressing HDF.[1][4]

  • Verify Conditions: Ensure you are operating under moderate hydrogen pressure (e.g., 50 bar) and at a suitable temperature (e.g., 60 °C). While this specific system is robust against minor variations in temperature and pressure, extreme conditions should be avoided initially.[4]

Issue 2: My product is a mixture of the desired fluorinated piperidine and the defluorinated version. How can I improve the selectivity?

• Probable Cause: HDF is competing with, but not completely dominating, the desired hydrogenation. This can happen even with a better catalyst system if conditions are not fully optimized or if the substrate is particularly prone to HDF (e.g., polyfluorinated pyridines).

• Troubleshooting Protocol:

  • Optimize Acid Stoichiometry: Ensure you are using a sufficient amount of Brønsted acid. The acid needs to protonate both the starting material and the piperidine product to prevent catalyst inhibition. Titrate the amount of acid to find the optimal balance for your specific substrate.

  • Consider an Alternative Strategy: Dearomatization-Hydrogenation (DAH): For particularly stubborn substrates, a two-step, one-pot DAH process is highly effective.[2][3]

    • Step A (Dearomatization): The fluoropyridine is first treated with a borane reagent, such as pinacolborane (HBpin). This reagent coordinates to the nitrogen (protecting it) and reduces the aromatic ring to a mixture of dienes.

    • Step B (Hydrogenation): This diene mixture is then hydrogenated under milder conditions, which readily saturates the double bonds without cleaving the C-F bond.

    • Benefit: This method physically prevents the nitrogen from poisoning the catalyst and avoids the direct hydrogenation of the C-F activated aromatic ring, thus circumventing HDF.[2][3] In some cases, using an excess of the borane reagent can further suppress HDF.[2]

Issue 3: I am working with a difluoro- or trifluoropyridine and I'm getting a complex mixture of partially and fully defluorinated products.

• Probable Cause: Stepwise hydrodefluorination is occurring. The C-F bonds on a polyfluorinated ring often have different reactivities, with some being cleaved more readily than others.[5] For example, C-F bonds ortho to the nitrogen may be more susceptible to activation with certain catalysts.[5]

• Troubleshooting Protocol:

  • Employ the DAH Strategy: The Dearomatization-Hydrogenation (DAH) process is particularly well-suited for polyfluorinated systems as it provides a much milder and more controlled reduction, preserving multiple fluorine atoms and yielding all-cis-(multi)fluorinated piperidines with high diastereoselectivity.[2][6][7]

  • Control Reaction Time: Monitor the reaction closely by taking aliquots. It's possible that stopping the reaction at an earlier time point could yield the desired product before subsequent defluorination events occur.

  • Re-evaluate Catalyst: While the Pd(OH)₂/C system is generally robust, some polyfluorinated substrates may still undergo partial HDF.[1][4] This is a strong indication that the DAH approach is necessary for success.

Issue 4: My reaction starts but then stalls, or the conversion is very low.

• Probable Cause: Your catalyst is being poisoned. The Lewis-basic nitrogen on both the fluoropyridine starting material and the fluoropiperidine product can bind strongly to the active sites on the metal catalyst, shutting down its activity.[2][3][6]

• Troubleshooting Workflow:

  Catalyst poisoning troubleshooting workflow.

Issue 5: I have a good conversion to the correct product, but my isolated yield is poor after workup and purification.

• Probable Cause: The unprotected fluorinated piperidine product is volatile. Many simple, low-molecular-weight piperidines can be lost during solvent removal or chromatography.

• Troubleshooting Protocol:

  • In-Situ Protection: After the reaction is complete (as confirmed by TLC or LC-MS), do not immediately proceed to a standard aqueous workup. Instead, trap the product by adding a protecting group reagent directly to the reaction mixture.

  • Recommended Procedure:

    • Filter the reaction mixture to remove the heterogeneous catalyst.

    • Cool the filtrate in an ice bath.

    • Add a base (e.g., triethylamine or NaHCO₃) to neutralize the acid, followed by a protecting group precursor like Benzyl Chloroformate (Cbz-Cl) or Fmoc-Cl.

    • This converts the volatile amine into a high-molecular-weight, non-volatile carbamate, which is much easier to isolate and purify via standard extraction and chromatography.[1][4]

Comparative Catalyst Performance

The choice of catalyst and the use of an acid additive are the most critical factors in suppressing hydrodefluorination. The table below summarizes typical results from screening various common hydrogenation catalysts for the synthesis of a model fluoropiperidine.

Entry	Catalyst (wt%)	Additive	Desired Product Yield (%)	Conversion (%)	Key Observation
1	Pd(OH)₂/C (20%)	HCl	88%	>99%	Optimal system: high yield and selectivity. [1][4]
2	Pd/C (10%)	HCl	83%	>99%	Good, but slightly lower yield than Pearlman's catalyst.[1][4]
3	Rh/C (5%)	HCl	53%	>99%	Significantly lower yield, more HDF.[1][4]
4	Pt/C (5%)	HCl	6%	>99%	Very poor selectivity for the fluorinated product.[1][4]
5	Ru/Al₂O₃ (5%)	HCl	Traces	<5%	Ineffective for this transformation.[1][4]
6	Pd(OH)₂/C (20%)	None	17%	78%	Demonstrates the critical role of acid; HDF is the dominant pathway. [1][4]

Key Experimental Protocols

Protocol 1: Optimized Hydrogenation using Pearlman's Catalyst

This protocol is a robust starting point for the selective hydrogenation of a wide variety of fluoropyridines.

• Reaction Setup: To a suitable pressure reactor, add the fluoropyridine substrate (1.0 mmol), methanol (MeOH, 0.2 M), and 20 wt% Pd(OH)₂/C (10 mol % Pd).

• Acidification: Add aqueous hydrochloric acid (HCl, 1.1 equivalents).

• Hydrogenation: Seal the reactor, purge with hydrogen gas, and then pressurize to 50 bar of H₂.

• Reaction: Stir the mixture at 60 °C for 24 hours.

• Workup & In-Situ Protection:

  • Cool the reactor to room temperature and carefully vent the hydrogen.

  • Filter the reaction mixture through a pad of celite to remove the catalyst, washing with additional MeOH.

  • Cool the combined filtrate to 0 °C in an ice bath.

  • Carefully add a base (e.g., saturated aq. NaHCO₃) until the pH is ~8-9.

  • Add Benzyl Chloroformate (Cbz-Cl, 1.2 equivalents) and allow the mixture to stir and warm to room temperature overnight.

  • Concentrate the mixture under reduced pressure, extract with an organic solvent (e.g., ethyl acetate), wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the resulting Cbz-protected fluoropiperidine by flash column chromatography.

Protocol 2: Dearomatization-Hydrogenation (DAH) for Challenging Substrates

This one-pot protocol is recommended for polyfluorinated pyridines or substrates that are highly prone to HDF.

• Dearomatization: In an oven-dried flask under an inert atmosphere (e.g., Argon), dissolve the fluoropyridine substrate (1.0 mmol) in a dry solvent like THF. Add pinacolborane (HBpin, 1.5 - 2.0 equivalents).

• Catalyst Addition: Add the rhodium catalyst (e.g., a cy-CAAC-Rh complex, 1-2 mol %). Stir at room temperature for 1-2 hours to ensure formation of the dearomatized diene intermediates.

• Hydrogenation: Transfer the flask to a pressure reactor. Pressurize with hydrogen gas (50 bar) and stir at the recommended temperature (e.g., 50-80 °C) for 24 hours.

• Workup: After cooling and venting, quench the reaction carefully with an acid (e.g., 2M HCl). To facilitate isolation, consider adding a trapping agent like trifluoroacetic anhydride or proceeding with a standard protection strategy as described in Protocol 1.[2]

• Purification: Extract the product into an organic solvent and purify by flash column chromatography.

Visualizing Competing Reaction Pathways

The schematic below illustrates the critical decision point in the reaction. The addition of acid is designed to steer the reaction away from the undesired HDF pathway.

Influence of reaction conditions on competing pathways.

References

• Ahrens, J. F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis. Available at: [Link]

• Ahrens, J. F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC. National Institutes of Health. Available at: [Link]

• Mondal, S., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process - PMC. National Institutes of Health. Available at: [Link]

• Duckett, S. B., et al. (2014). Mechanistic Study of Ru-NHC-Catalyzed Hydrodefluorination of Fluoropyridines: The Influence of the NHC on the Regioselectivity of C–F Activation and Chemoselectivity of C–F versus C–H Bond Cleavage. ACS Catalysis. Available at: [Link]

• Glorius, F. (2023). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. Synfacts. Available at: [Link]

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Scientific Update. Available at: [Link]

• Perutz, R. N., & Eisenstein, O. (2011). C-F and C-H bond activation of fluorobenzenes and fluoropyridines at transition metal centers: how fluorine tips the scales. Accounts of Chemical Research. Available at: [Link]

• Glorius, F., et al. (2019). Preparation of all-cis-(multi)fluorinated piperidines by the dearomatization–hydrogenation process. Nature Chemistry. Available at: [Link]

• Reddymasu, S., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. International Journal of ChemTech Research. Available at: [Link]

• Duckett, S. B., et al. (2014). Mechanistic Study of Ru-NHC-Catalyzed Hydrodefluorination of Fluoropyridines: The Influence of the. SciSpace. Available at: [Link]

• Zhou, J. (2021). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Nature Catalysis. Available at: [Link]

• Glorius, F., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization–hydrogenation process. ResearchGate. Available at: [Link]

• Fernández-Salas, J. A., et al. (2021). From C-F Activation to Catalytic Regioselective Hydrodefluorination of Pyridines with a Bench-Stable Nickel Complex. ChemRxiv. Available at: [Link]

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• 7. researchgate.net [researchgate.net]

stability issues of 4-Fluoro-1-methylpiperidin-3-amine under acidic conditions

Welcome to our dedicated technical support center for 4-Fluoro-1-methylpiperidin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges of this compound, particularly under acidic conditions. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: Is 4-Fluoro-1-methylpiperidin-3-amine expected to be stable in acidic conditions?

A1: While β-fluorinated amines are generally considered to be hydrolytically stable, the stability of 4-Fluoro-1-methylpiperidin-3-amine in acidic conditions can be influenced by several factors, including the pH, temperature, and the presence of other reactive species.[1] The introduction of fluorine can modulate the pKa of the neighboring amino group, which in turn affects its behavior in acidic media.[2][3] It is crucial to consider the potential for slow degradation, especially under harsh acidic conditions or during prolonged exposure.

Q2: What are the potential degradation pathways for 4-Fluoro-1-methylpiperidin-3-amine in an acidic medium?

A2: Under acidic conditions, several degradation pathways could theoretically occur, primarily involving the carbon-fluorine bond and the piperidine ring. The most plausible pathways include:

• Elimination of Hydrogen Fluoride (HF): Acid catalysis can promote the elimination of HF, leading to the formation of an enamine or related unsaturated piperidine derivatives. This is a known instability pathway for β-fluoro carbonyl compounds and can be a concern for β-fluoroamines under certain conditions.[4]

• Defluorination: Cleavage of the C-F bond to yield the corresponding hydroxylated or des-fluoro piperidine derivative is a possibility, especially in the presence of certain catalysts or at elevated temperatures. The formation of fluoride ions has been observed as an impurity in reactions involving fluorinated piperidines.[3]

• Ring Opening: While less common for piperidine rings under moderately acidic conditions, strong acids and high temperatures could potentially induce ring-opening reactions.[5][6]

Q3: How does the N-methyl group influence the stability of the compound in acid?

A3: The N-methyl group can influence stability in several ways. It can affect the pKa of the piperidine nitrogen, altering its protonation state at a given pH.[7] N-methylation can also impact the conformational preferences of the piperidine ring, which may influence the rate of certain degradation reactions.[8] Furthermore, the N-methyl group itself could be a site for oxidative degradation, although this is less likely to be the primary pathway under simple acidic conditions.

Q4: What are the initial signs of degradation I should look for in my experiments?

A4: Initial signs of degradation can be subtle. You should be vigilant for:

• The appearance of new, unexpected peaks in your analytical chromatograms (e.g., HPLC, LC-MS).

• A decrease in the peak area of the parent compound over time.

• Changes in the physical appearance of your sample, such as color change.

• Inconsistent or non-reproducible results in your experiments.

Q5: Are there any specific acidic reagents I should be cautious with?

A5: While common acids like HCl and H₂SO₄ are used in many synthetic steps, caution should be exercised with:

• Strong, non-nucleophilic acids at high temperatures: These conditions can favor elimination reactions.

• Lewis acids: Some Lewis acids can coordinate to the fluorine or nitrogen atoms, potentially activating the molecule for degradation.

• Reagents that can generate fluoride ions: An increasing concentration of fluoride ions in the reaction mixture could indicate ongoing defluorination.[3]

Troubleshooting Guides

Issue 1: Unexpected Side Products Observed During Acidic Work-up or Reaction

You are performing a reaction where 4-Fluoro-1-methylpiperidin-3-amine is subjected to acidic conditions (e.g., deprotection, salt formation, or as a reaction medium), and you observe unexpected impurities in your analytical data.

Caption: Diagnostic workflow for identifying degradation products.

Potential Cause	Explanation	Recommended Action
Acid-Catalyzed Elimination	The combination of a protonated amine and the electron-withdrawing fluorine atom can make the proton on the adjacent carbon more acidic, leading to the elimination of HF. This is more likely at elevated temperatures.	- Lower the temperature: Perform the acidic step at a lower temperature (e.g., 0 °C or below).- Use a milder acid: If possible, switch to a weaker acid or a buffered system.- Minimize exposure time: Reduce the duration of the acidic treatment as much as possible.
Defluorination/Hydrolysis	The C-F bond, while strong, can be susceptible to cleavage under certain conditions, potentially catalyzed by acid or trace metals. This may lead to the formation of a hydroxylated or des-fluoro analog.	- Use high-purity reagents and solvents: Avoid trace metal contamination.- Work under an inert atmosphere: While not always necessary, it can prevent oxidative processes that might contribute to degradation.- Consider alternative work-up procedures: Explore non-acidic work-up conditions if the chemistry allows.
Ring Instability	While less probable, strong acidic conditions could lead to ring-opening or other rearrangements of the piperidine core.	- Screen different acids: The nature of the counter-ion can sometimes influence stability.- Protecting groups: If feasible for your synthetic route, consider if a protecting group on the 3-amino group could mitigate instability during a specific step.

Issue 2: Poor Recovery of the Compound After Purification

You are experiencing low yields after a purification step that involves acidic conditions, such as reversed-phase HPLC with a TFA or formic acid modifier.

• Analyze the "Waste" Fractions: Collect and analyze the fractions from your purification that do not contain your product. Look for the potential degradation products mentioned in Issue 1.

• Perform a Stability Test:

  • Dissolve a small, known amount of pure 4-Fluoro-1-methylpiperidin-3-amine in the mobile phase you are using for purification.

  • Let the solution stand at room temperature for the same duration as your typical purification run.

  • Analyze the solution by LC-MS at different time points (e.g., 0, 1, 4, and 24 hours) to quantify any degradation.

• Optimize Purification Conditions:

  • Try different acid modifiers: Compare the stability in TFA, formic acid, and acetic acid.

  • Reduce the acid concentration: Use the lowest concentration of acid in your mobile phase that still provides good peak shape and separation.

  • Work quickly and at low temperatures: Keep your samples cold before injection and minimize the time the compound spends in the acidic mobile phase.

Acid Modifier (0.1% in Water/Acetonitrile)	Degradation after 24h at RT (Hypothetical)	Recommendation
Trifluoroacetic Acid (TFA)	5-10%	Use with caution, consider for fast purifications.
Formic Acid	1-3%	A good first choice for many applications.
Acetic Acid	<1%	Often the mildest option, but may provide lower resolution.

Experimental Protocols

Protocol 1: Stability Assessment of 4-Fluoro-1-methylpiperidin-3-amine in Acidic Buffers

Objective: To determine the rate of degradation of 4-Fluoro-1-methylpiperidin-3-amine at different pH values.

Materials:

• 4-Fluoro-1-methylpiperidin-3-amine

• Phosphate-citrate buffers (pH 3, 5, and 7)

• HPLC or LC-MS system with a C18 column

• Incubator or water bath

Procedure:

• Prepare a stock solution of 4-Fluoro-1-methylpiperidin-3-amine (1 mg/mL) in a suitable organic solvent (e.g., acetonitrile or methanol).

• In separate vials, add a small aliquot of the stock solution to each of the pH buffers to achieve a final concentration of 100 µg/mL.

• Immediately inject a sample from each vial (t=0) into the HPLC or LC-MS system to determine the initial peak area of the parent compound.

• Incubate the vials at a controlled temperature (e.g., 40 °C).

• At predetermined time points (e.g., 1, 4, 8, 24, 48 hours), withdraw an aliquot from each vial and analyze by HPLC or LC-MS.

• Plot the percentage of the remaining parent compound against time for each pH to determine the degradation kinetics.

Protocol 2: Identification of Degradation Products by LC-MS/MS

Objective: To identify the structure of potential degradation products formed under acidic stress.

Materials:

• A sample of 4-Fluoro-1-methylpiperidin-3-amine that has been subjected to acidic stress (from Protocol 1 or a failed reaction).

• LC-MS/MS system capable of fragmentation analysis (e.g., Q-TOF or Orbitrap).

Procedure:

• Inject the degraded sample into the LC-MS system.

• Obtain the high-resolution mass spectrum for the parent compound and any new peaks observed in the chromatogram.

• Perform MS/MS fragmentation analysis on the parent ion and the ions of the potential degradation products.

• Compare the fragmentation patterns to propose structures for the degradation products. For example, a neutral loss of 20 Da (HF) from the parent ion would be strong evidence for an elimination product.

Visualization of Potential Degradation Pathways

Caption: Plausible degradation pathways under acidic conditions.

References

• Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. [Link]

• Biffinger, J. C., et al. (2005). 3-Fluoropiperidines and N-methyl-3-fluoropiperidinium salts: the persistence of axial fluorine. Journal of Organic Chemistry, 70(8), 3149-3158.
• Glorius, F., et al. (2019). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.

• Southern Illinois University Edwardsville. Elimination Reactions. [Link]

• Meanwell, N. A. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 991-995.
• Bernardi, F., et al. (2010). Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Sciences, 2(4), 1-8.
• Holt, D. A., et al. (2019). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry, 62(17), 7775-7802.
• Liang, T., et al. (2019). Enantioselective Synthesis of β-Fluoroamines via β-Amino α-Fluoro Nitroalkanes and a Traceless Activating Group Strategy. Journal of the American Chemical Society, 141(5), 2249-2256.
• Faigl, F., et al. (2024). Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols of Substituted Indenes and Cyclopentenes. ChemistryOpen, 13(3), e202400013.

• Innoveda Chemicals. (2024). Top 5 Safety Tips When Working with Acidic Liquids. [Link]

• Alabama Achieves. Science Department Safety Training Notes. [Link]

• Rivulis. Chemical Treatment - Acid Handling Guidelines. [Link]

• Pal, R., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of Biomolecular Structure and Dynamics, 41(1), 1-18.

• Chemistry LibreTexts. (2023). 4.1: β-Elimination Reactions. [Link]

• Chemistry Steps. (2025). The Hofmann Elimination. [Link]

• Chemistry LibreTexts. (2024). 18.6: Reactions of Epoxides - Ring-opening. [Link]

• Honarparvar, B., et al. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. Organic & Biomolecular Chemistry, 13(23), 6549-6561.
• Scott, D. A., et al. (2000). Analytical techniques used for monitoring the biodegradation of fluorinated compounds in waste streams from pharmaceutical production.
• Wipf, P., & Ribe, S. (2000). Enantioselective Synthesis of β-Fluoro Amines via β-Amino α-Fluoro Nitroalkanes and a Traceless Activating Group Strategy. Journal of Organic Chemistry, 65(22), 7466-7474.
• Philips, E., & Xiang, B., et al. (2019). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Journal of the American Chemical Society, 141(42), 16696-17001.
• Glorius, F., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process.
• Goti, A., et al. (2025). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference.
• Patel, K., & Borchardt, R. T. (1990). Chemical Pathways of Peptide Degradation. III. Effect of Primary Sequence on the Pathways of Deamidation of Asparaginyl Residues in Hexapeptides. Pharmaceutical Research, 7(7), 703-711.
• Mabury, S. A., et al. (2000). Development of an 19F NMR Method for the Analysis of Fluorinated Acids in Environmental Water Samples. Analytical Chemistry, 72(4), 747-753.
• Yang, F., et al. (2023). Fluoride derivatization-enabled sensitive and simultaneous detection of biomarkers for nitrogen mustard in human plasma and urine via gas chromatography tandem mass spectrometry. Analytical Methods, 15(37), 4769-4777.

• Publications Office of the European Union. (2023). Overview on PFAS analytical methods. [Link]

• Hu, D., et al. (2025). Acid-catalyzed hydrolysis kinetics of organic hydroperoxides: Computational strategy and structure-activity relationship. Atmospheric Chemistry and Physics, 25(19), 11095-11109.

• Zakarian, A. Section I - Zakarian Lab Safety Protocol. [Link]

• Jacobsen, E. N. (2010). Ring Opening of Epoxides, Aziridines, and Cyclic Anhydrides. In Comprehensive Organic Synthesis (Second Edition), pp. 233-259.
• Al-Shamary, R. K. (2009). The hydrolysis of pyridilmonoimines in acidic aqueous media. Arabian Journal of Chemistry, 2(1), 21-25.
• Reddy, C. R., et al. (2024).
• Honarparvar, B., et al. (2015). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. Organic & Biomolecular Chemistry, 13(23), 6549-6561.

Sources

• 1. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scientificupdate.com [scientificupdate.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Selective Synthesis of Tetrahydroisoquinoline and Piperidine Scaffolds by Oxidative Ring Opening/Ring Closing Protocols of Substituted Indenes and Cyclopentenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. rsc.org [rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 4-Fluoro-1-methylpiperidin-3-amine Enantiomers as Dipeptidyl Peptidase-IV Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the principle of stereochemistry is a cornerstone of rational design and development. The spatial arrangement of atoms within a molecule can profoundly influence its pharmacological and toxicological properties. This guide provides an in-depth technical comparison of the enantiomers of 4-Fluoro-1-methylpiperidin-3-amine, postulating their primary biological activity as inhibitors of Dipeptidyl Peptidase-IV (DPP-4), a key therapeutic target in the management of type 2 diabetes mellitus. While direct comparative studies on this specific compound are not extensively published, this guide synthesizes established principles of medicinal chemistry, structure-activity relationships of related compounds, and standard experimental protocols to present a comprehensive framework for its evaluation.

The Critical Role of Chirality in DPP-4 Inhibition

DPP-4 is a serine protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP)[1]. The inhibition of DPP-4 prolongs the action of these hormones, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon release[1][2]. The active site of DPP-4 is a well-defined three-dimensional space, and the binding of an inhibitor is highly dependent on the precise stereochemical orientation of its functional groups. Many successful DPP-4 inhibitors, known as "gliptins," are chiral molecules, with one enantiomer often exhibiting significantly greater potency than the other[3]. The aminopiperidine scaffold is a well-established pharmacophore in a number of potent DPP-4 inhibitors, where the amino group plays a critical role in binding to the active site[4]. The introduction of a fluorine atom can further modulate the compound's physicochemical properties, such as basicity (pKa) and lipophilicity, which can impact potency, selectivity, and pharmacokinetic profile[5][6].

This guide will explore the differential biological activity of the (3S,4R) and (3R,4S) enantiomers of 4-Fluoro-1-methylpiperidin-3-amine, with a focus on their potential as DPP-4 inhibitors.

Hypothetical Comparative Biological Activity

Based on the structure-activity relationships of known aminopiperidine-based DPP-4 inhibitors, it is hypothesized that the two enantiomers of 4-Fluoro-1-methylpiperidin-3-amine will exhibit significant differences in their inhibitory potency against DPP-4. The (3R)-stereochemistry at the 3-position of the piperidine ring is often associated with higher activity in this class of compounds[3][4]. Therefore, the (3R,4S)-enantiomer is predicted to be the more active inhibitor (the eutomer), while the (3S,4R)-enantiomer would be the less active distomer.

The following table presents hypothetical, yet scientifically plausible, data that one might expect from a comparative in vitro study.

Enantiomer	Stereochemistry	DPP-4 IC50 (nM)
Eutomer	(3R,4S)	50
Distomer	(3S,4R)	>10,000

This data is illustrative and intended to represent a typical outcome for a stereoselective interaction with a biological target.

Experimental Workflow for Enantiomer Comparison

To empirically determine the biological activity of each enantiomer, a structured experimental workflow is essential. This involves the synthesis and separation of the individual enantiomers, followed by a robust biological assay to quantify their inhibitory activity.

Sources

• 1. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Discovery of new chemotype dipeptidyl peptidase IV inhibitors having (R)-3-amino-3-methyl piperidine as a pharmacophore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scientificupdate.com [scientificupdate.com]
• 6. Recent advances and structure-activity relationship studies of DPP-4 inhibitors as anti-diabetic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

validation of analytical methods for fluorinated piperidine quantification

Introduction: The "UV-Blind" Challenge

Fluorinated piperidines are privileged scaffolds in modern medicinal chemistry. The incorporation of fluorine into the piperidine ring—often to modulate pKa, block metabolic soft spots, or enhance lipophilicity—creates a potent pharmacophore found in drugs ranging from fluoroquinolones to novel antidepressants.

However, for the analytical chemist, these molecules present a distinct paradox: high pharmacological value but low photometric detectability. Lacking a strong chromophore, fluorinated piperidines are virtually invisible to standard UV-Vis detection (254 nm), rendering traditional HPLC-UV workflows ineffective without derivatization.

This guide objectively compares the three dominant analytical strategies for quantifying these moieties: LC-MS/MS , 19F qNMR , and Derivatization-LC . We will validate these methods against the rigorous standards of ICH Q2(R2) , providing you with the experimental logic to select the right tool for your specific matrix and concentration range.

Method 1: LC-MS/MS (The Bioanalytical Gold Standard)

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the industry standard for trace-level quantification in biological matrices (plasma, urine).

Mechanistic Insight

Fluorinated piperidines are secondary amines. In positive electrospray ionization (+ESI), they readily protonate (

). The presence of fluorine atoms (electronegative) slightly lowers the basicity of the piperidine nitrogen compared to the non-fluorinated analog, but they remain excellent candidates for protonation.

Experimental Protocol

• Column Selection: While C18 is standard, fluorinated piperidines are often polar. HILIC (Hydrophilic Interaction Liquid Chromatography) columns (e.g., bare silica or zwitterionic phases) often provide superior retention and peak shape compared to C18, preventing the "dead volume elution" common with polar amines.

• Mobile Phase:

  • A: 10 mM Ammonium Formate (pH 4.5) – The acidic pH ensures the nitrogen is protonated.

  • B: Acetonitrile (ACN).[1][2]

• Detection: Multiple Reaction Monitoring (MRM).

  • Critical Step: Monitor the loss of HF (20 Da) or the specific fluorinated fragment.

Performance Data

Parameter	Typical Performance
LLOQ	0.01 – 5.0 ng/mL
Linearity (r²)	> 0.995
Throughput	High (3-5 min/sample)
Matrix Effects	Susceptible to ion suppression (requires stable isotope labeled IS)

Method 2: 19F qNMR (The Purity & Reference Standard)

Quantitative Nuclear Magnetic Resonance (qNMR) utilizing the 19F nucleus is the most chemically specific method. It requires no identical reference standard, only a calibrated internal standard (IS) with a distinct chemical shift.

Mechanistic Insight

19F has a spin of 1/2 and 100% natural abundance.[3] Unlike 1H NMR, the 19F chemical shift range is massive (~500 ppm), meaning signal overlap is virtually non-existent. This makes it the superior choice for purity assays of Drug Substance (DS) or quantifying high-concentration impurities.

Experimental Protocol

• Internal Standard:

  -Trifluorotoluene (TFT) or 2,2,2-Trifluoroethanol.

• Relaxation Delay (d1): This is the most critical parameter . You must determine the longitudinal relaxation time (

  ) of your analyte. The delay must be set to (typically 10–30 seconds for fluorinated compounds) to ensure >99% magnetization recovery. Failure to do this causes severe quantification errors.

• Pulse Sequence: Inverse gated decoupling (to suppress Nuclear Overhauser Effect if 1H decoupling is used, though often not needed for 19F).

Performance Data

Parameter	Typical Performance
LLOQ	10 – 50 µg/mL (Lower sensitivity than MS)
Linearity	Intrinsic (Detector response is molar)
Specificity	Unmatched (Fingerprint identification)
Robustness	High (Unaffected by matrix salts/pH)

Method 3: Derivatization-HPLC (The Accessible Alternative)

If MS is unavailable and NMR lacks sensitivity, chemical derivatization transforms the "invisible" piperidine into a fluorescent or UV-active species.

Mechanistic Insight

The secondary amine of the piperidine ring acts as a nucleophile. Reacting it with Dansyl Chloride (DNS-Cl) or FMOC-Cl creates a sulfonamide or carbamate linkage with high quantum yield fluorescence.

Experimental Protocol

• Reaction: Mix sample with DNS-Cl in carbonate buffer (pH 9.5).

• Incubation: 60°C for 20 mins (dark).

• Quenching: Add methylamine to consume excess reagent.

• Separation: RP-HPLC (C18) with Fluorescence Detection (Ex: 340 nm, Em: 525 nm).

Performance Data

Parameter	Typical Performance
LLOQ	1 – 10 ng/mL (Fluorescence)
Precision	Variable (Dependent on reaction completeness)
Throughput	Low (Requires prep time)

Comparative Decision Matrix

The following Graphviz diagram illustrates the logical decision process for selecting the appropriate method based on your analytical needs.

Figure 1: Decision tree for selecting the optimal analytical method based on sensitivity and matrix requirements.

Validation Protocol: LC-MS/MS Focus

Given its dominance in drug development, we detail the validation workflow for LC-MS/MS, aligned with ICH Q2(R2) guidelines. This protocol assumes a fluorinated piperidine analyte in plasma.

A. Specificity & Selectivity

• Objective: Prove the method measures only the analyte.

• Protocol: Analyze 6 blank plasma lots from different donors.

• Acceptance: Interference at the retention time of the analyte must be < 20% of the LLOQ response.

• Causality: Fluorinated compounds often have unique mass transitions (e.g., loss of HF), enhancing selectivity against endogenous amines.

B. Linearity & Range

• Protocol: Prepare 8 non-zero standards covering the expected range (e.g., 1 ng/mL to 1000 ng/mL).

• Weighting: Use

  weighting. Simple linear regression often fails for large dynamic ranges in MS due to heteroscedasticity (variance increases with concentration).

C. Accuracy & Precision

• Protocol: QC samples at LLOQ, Low, Medium, and High concentrations (n=5 per level) over 3 separate runs.

• Acceptance:

  • Mean accuracy: ±15% (±20% at LLOQ).

  • CV%: <15% (<20% at LLOQ).

D. Matrix Effect (The "Hidden Killer")

• Objective: Quantify ion suppression/enhancement caused by co-eluting phospholipids.

• Protocol:

• Remediation: If MF < 0.8 or > 1.2, switch to a Stable Isotope Labeled (SIL) internal standard (e.g., Deuterated Piperidine) which will compensate for the suppression.

Visualizing the Validation Workflow

Figure 2: Step-by-step validation workflow compliant with ICH Q2(R2) guidelines.

References

• International Council for Harmonisation (ICH). (2023).[4] Validation of Analytical Procedures Q2(R2). ICH. [Link]

• Okaru, A. O., et al. (2017). Application of 19F NMR spectroscopy for content determination of fluorinated pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical analysis. Progress in Nuclear Magnetic Resonance Spectroscopy. [Link]

• Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

Sources

• 1. Validation of an LC-MS method for the detection and quantification of BZP and TFMPP and their hydroxylated metabolites in human plasma and its application to the pharmacokinetic study of TFMPP in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. intuitionlabs.ai [intuitionlabs.ai]

Bioisosteric Replacement of Piperidine with Fluorinated Piperidine: A Strategic Guide in Drug Design

Executive Summary

The piperidine ring is one of the most ubiquitous nitrogen heterocycles in FDA-approved drugs.[1][2] However, its high basicity (pKa ~11) often leads to low bioavailability, high hERG channel affinity (cardiotoxicity), and rapid metabolic clearance.

Fluorinated piperidines have emerged as high-value bioisosteres. By strategically introducing fluorine atoms, medicinal chemists can:

• Modulate Basicity: Lower pKa by 1–3 units via the inductive effect, improving membrane permeability and reducing hERG liability.

• Block Metabolism: Prevent oxidative debonding at labile C-H sites (metabolic soft spots).

• Control Conformation: Exploit the gauche effect and charge-dipole interactions to lock the ring into a bioactive conformation.

This guide compares native piperidine with its fluorinated analogs, providing experimental data, mechanistic insights, and synthesis protocols.

Physicochemical & Mechanistic Comparison

Basicity Modulation (pKa)

The high basicity of piperidine results in the molecule being >99% protonated at physiological pH (7.4). This limits passive diffusion across membranes. Fluorine, being the most electronegative element, exerts a strong electron-withdrawing inductive effect (

), reducing the electron density on the nitrogen lone pair.

Scaffold	Structure	pKa (approx)	pKa vs Parent	Effect on LogD
Piperidine		~11.0	0	Baseline
3-Fluoropiperidine	3-F-subst.	~9.5	-1.5	Increases (less ionized)
4-Fluoropiperidine	4-F-subst.	~9.8	-1.2	Increases
3,3-Difluoropiperidine	3,3-F2-subst.	~8.0	-3.0	Significant Increase
4,4-Difluoropiperidine	4,4-F2-subst.	~9.0	-2.0	Moderate Increase

Expert Insight: The closer the fluorine is to the nitrogen (topological distance), the stronger the pKa reduction. 3,3-difluoropiperidine is particularly effective for dropping pKa into the 7–8 range, balancing solubility with permeability.

Conformational Control: The Gauche Effect

Unlike bulky substituents (e.g., -CH3) that prefer the equatorial position to avoid 1,3-diaxial strain, fluorine in protonated piperidines often exhibits a counter-intuitive axial preference .

• Mechanism:

  • Charge-Dipole Interaction: In the protonated ammonium form, the C-F bond aligns antiparallel to the N-H bond to maximize electrostatic attraction between

    and positive .
  • Hyperconjugation: The gauche effect stabilizes the conformation where the C-F bond is gauche to the vicinal C-N bond.

This "conformational lock" can rigidly pre-organize a drug molecule to fit a receptor pocket, reducing the entropic penalty of binding.

Metabolic Stability

Piperidines are prone to CYP450-mediated oxidation, typically at the

-carbon (adjacent to N) or remote positions.

• C-F Bond Strength: The C-F bond (116 kcal/mol) is significantly stronger than the C-H bond (99 kcal/mol), rendering the fluorinated position inert to oxidation.

• Electronic Shielding: The electronegativity of fluorine deactivates adjacent C-H bonds against hydrogen atom abstraction.

Decision Framework & Visualization

Diagram 1: Strategic Decision Matrix for Piperidine Fluorination

This decision tree guides the selection of the specific fluorination pattern based on the liability of the lead compound.

Caption: Decision matrix for selecting fluorination patterns based on specific ADMET liabilities.

Case Studies

Case Study A: hERG Avoidance in H3 Antagonists

Challenge: A series of 4-piperidinyl urea H3 antagonists showed potent target affinity but dangerous hERG inhibition (

). The basic piperidine nitrogen was identified as the key pharmacophore interacting with the hERG channel's pore. Solution: Replacement of the piperidine with 3-fluoro-4-piperidinyl urea . Result:

• pKa: Dropped from 10.8 to 9.2.

• hERG IC50: Increased from 0.8

  (toxic) to >30 (safe).

• Mechanism: The reduced basicity decreased the concentration of the cationic species required for hERG binding, without disrupting the H3 receptor interaction.

Case Study B: Merck KSP Inhibitor (MK-0731)

Challenge: The lead Kinesin Spindle Protein (KSP) inhibitor suffered from P-glycoprotein (P-gp) efflux, limiting brain penetration. Solution: Introduction of a fluorine atom at the 3-position of the piperidine ring.[2][3][4] Result:

• The cis-3-fluoro analog locked the piperidine into a specific conformation due to the axial preference of the fluorine (charge-dipole stabilization with the protonated nitrogen).

• This conformational bias improved potency by fitting the bioactive conformer and reduced P-gp efflux ratio significantly.

Experimental Protocols

Protocol 1: Synthesis of cis-3-Fluoropiperidines via Dearomatization

Direct fluorination of piperidines is difficult. The most robust method is the hydrogenation of fluoropyridines.

Objective: Synthesize cis-3-fluoro-4-substituted piperidine from a pyridine precursor.

Reagents:

• Substrate: 3-Fluoro-4-substituted pyridine.[5]

• Catalyst: 5% Rhodium on Alumina (Rh/Al

  O ) or Ruthenium (Ru) equivalent.

• Solvent: Methanol (MeOH) or Ethanol.

• Acid: 1.1 eq HCl (aqueous or ethereal).

Step-by-Step Methodology:

• Preparation: Dissolve the fluoropyridine substrate (1.0 mmol) in MeOH (10 mL) in a high-pressure hydrogenation vessel.

• Acidification: Add HCl (1.1 mmol). Note: Protonation of the pyridine nitrogen is critical to activate the ring for reduction and prevent catalyst poisoning.

• Catalyst Addition: Carefully add 5 mol% Rh/Al

  O under an inert atmosphere (Argon/Nitrogen).

• Hydrogenation: Seal the vessel and charge with Hydrogen gas (

  ) to 50 bar (approx. 725 psi). Stir vigorously at Room Temperature (25°C) for 12–24 hours.

• Filtration: Vent

  . Filter the reaction mixture through a Celite pad to remove the heterogeneous catalyst. Wash the pad with MeOH.

• Isolation: Concentrate the filtrate under reduced pressure.

• Result: The product is obtained as the hydrochloride salt.

  • Stereochemistry: This method predominantly yields the cis -isomer (syn addition of hydrogen across the face of the ring).

  • Validation: Confirm structure via

    -NMR (characteristic coupling constants) and NOESY (to confirm cis-relationship).

Protocol 2: Comparative Microsomal Stability Assay

Self-validating system to quantify metabolic blockade.

Objective: Determine Intrinsic Clearance (

) of Piperidine vs. Fluoropiperidine analogs.

Materials:

• Human Liver Microsomes (HLM) (20 mg/mL protein conc).

• NADPH Regenerating System (Mg

  , Glucose-6-phosphate, G6P-Dehydrogenase, NADP+).

• Test Compounds (10 mM DMSO stock).

Workflow:

• Incubation Mix: Prepare a master mix in Phosphate Buffer (pH 7.4) containing 0.5 mg/mL HLM.

• Spike: Add test compound to a final concentration of 1

  (keep DMSO < 0.1%).

• Initiation: Pre-incubate at 37°C for 5 mins. Start reaction by adding NADPH solution.

• Sampling: At timepoints

  min, remove 50 aliquots.

• Quenching: Immediately dispense aliquot into 150

  ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope gives .
  • .

Visualizing Conformational Bias

Diagram 2: The Fluorine Axial Preference (Chair Flip)

This diagram illustrates the thermodynamic equilibrium shift caused by the "Fluorine Gauche Effect" in protonated piperidines.

Caption: Thermodynamic shift toward the axial conformer in protonated 3-fluoropiperidines.

References

• Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. ChemMedChem, 2016. Link

• Reduction of hERG inhibitory activity in the 4-piperidinyl urea series of H3 antagonists. Bioorganic & Medicinal Chemistry Letters, 2010.[6] Link

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Chemistry – A European Journal, 2020.[5] Link

• Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis, 2020. Link

• Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Scientific Update, 2019. Link

Sources

• 1. Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.de [thieme-connect.de]
• 3. Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scientificupdate.com [scientificupdate.com]
• 5. d-nb.info [d-nb.info]
• 6. Reduction of hERG inhibitory activity in the 4-piperidinyl urea series of H3 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]